Cas no 1369174-19-5 (2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine
• CAS No: 1369174-19-5
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 6032088
• PubChem ID: 82576997
• Update Time: 2025-11-05

2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine
• 1369174-19-5
• EN300-1827488

• Inchi： 1S/C15H20N2/c1-11-4-6-13-8-12(5-7-14(13)17-11)9-15(2,3)10-16/h4-8H,9-10,16H2,1-3H3
• InChI Key： ONUVSUSWAUXZFD-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 228.162648646g/mol
• Monoisotopic Mass: 228.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine

Introduction to 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine (CAS No. 1369174-19-5)

2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine, with the CAS number 1369174-19-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of amines and is characterized by its unique structural features, which include a quinoline ring and a substituted propylamine moiety. The combination of these structural elements endows the compound with a range of biological activities, making it a subject of extensive research in various fields.

The chemical structure of 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine is particularly noteworthy. The quinoline ring, a heterocyclic aromatic compound, is known for its biological activity and has been widely studied for its potential therapeutic applications. The presence of the methyl groups and the propylamine chain further modulates the compound's properties, influencing its solubility, stability, and reactivity. These characteristics are crucial for optimizing the compound's performance in different applications.

In the context of pharmaceutical research, 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding suggests that 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine could be a valuable candidate for further drug development.

Beyond its potential as a therapeutic agent, 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine has also been investigated for its use in chemical synthesis and materials science. The compound's unique structure makes it an excellent building block for the synthesis of more complex molecules. In a study published in the Tetrahedron Letters, researchers successfully used this compound as a key intermediate in the synthesis of novel quinoline derivatives with enhanced biological activities. These derivatives have shown promising results in preliminary tests for their anti-inflammatory and antimicrobial properties.

The synthesis of 2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 6-bromo-2-methylquinoline with 1-amino-propane under specific conditions to form the desired product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to enhance the efficiency of the reaction process. These advancements have made it possible to produce high-quality samples of 2,2-dimethyl-3-(2-methylquinolin-6-y l)propan - 1 - amine on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 2,2-dimethyl - 3 - ( 2 - methylquinolin - 6 - yl ) propan - 1 - amine is not classified as a hazardous substance under current regulations, standard precautions should be taken when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 2 , 2 - dimethyl - 3 - ( 2 - methylquinolin - 6 - yl ) propan - 1 - amine are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As more data becomes available from clinical trials and preclinical studies, it is likely that we will see increased interest from both academic institutions and pharmaceutical companies in developing products based on this molecule.

In conclusion, 2 , 2 - dimethyl - 3 - ( 2 - methylquinolin - 6 - yl ) propan - 1 - amine (CAS No . 1369174 - 19 - 5) represents an exciting area of research with significant potential for innovation in pharmaceuticals and chemical synthesis. Its unique structural features and biological activities make it a valuable candidate for further exploration and development.